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Compound of Interest

Compound Name: 1-Phenylhexan-3-one

Cat. No.: B1360221 Get Quote

Essential Safety and Handling Guide for 1-
Phenylhexan-3-one
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1-Phenylhexan-3-one in a laboratory setting. The following

procedural guidance is intended for researchers, scientists, and professionals in drug

development to ensure safe operational conduct.

Hazard Identification and Exposure Control
1-Phenylhexan-3-one is an organic compound classified as harmful if swallowed and can

cause serious eye damage[1]. Although specific occupational exposure limits have not been

established, it is prudent to handle this chemical with care to minimize all potential routes of

exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1360221?utm_src=pdf-interest
https://www.benchchem.com/product/b1360221?utm_src=pdf-body
https://www.benchchem.com/product/b1360221?utm_src=pdf-body
https://www.benchchem.com/product/b1360221?utm_src=pdf-body
https://www.benchchem.com/product/b1360221?utm_src=pdf-body
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Safety Data Value Source

GHS Hazard Class (Oral) Acute Toxicity, Category 4 [1]

GHS Hazard Class (Eyes)
Serious Eye Damage,

Category 1
[1]

OSHA PEL Not Available [2]

NIOSH REL Not Available [2]

ACGIH TLV Not Available [2]

Boiling Point 260-263 °C [3][4]

Flash Point 107 °C [3]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is critical due to the hazardous nature of 1-Phenylhexan-3-
one. The following equipment must be worn at all times when handling this chemical.
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Protection Type Specification Rationale and Citation

Eye and Face Protection

Chemical splash goggles that

comply with ANSI Z87.1

standards. A face shield should

be worn over goggles if there

is a significant risk of

splashing.

Protects against splashes that

can cause serious eye

damage. Standard prescription

glasses are not sufficient[1][5]

[6].

Skin Protection

A flame-resistant lab coat

should be worn over long-

sleeved clothing and pants.

Ensure closed-toe shoes are

worn.

Prevents skin contact and

protects from potential

splashes[5].

Hand Protection

Double gloving is

recommended. Use a

combination of a liner and an

outer glove. Given that 1-

Phenylhexan-3-one is both a

ketone and an aromatic

hydrocarbon, no single glove

material provides universal

protection. Butyl or natural

rubber gloves are effective

against ketones, but not

aromatic hydrocarbons[1].

Nitrile gloves offer poor

resistance to both ketones and

aromatic hydrocarbons[3][7].

Therefore, it is crucial to

change gloves immediately if

contact with the chemical

occurs.

Provides a barrier against skin

contact. The dual nature of the

chemical requires careful glove

selection and immediate

replacement upon

contamination[1].

Respiratory Protection All handling of 1-Phenylhexan-

3-one must be conducted

inside a certified chemical

A fume hood is the primary

engineering control to prevent

respiratory exposure. The

related compound, 1-
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fume hood to minimize

inhalation of vapors.

phenylhexan-3-ol, may cause

respiratory irritation[2][4][8].

Operational and Disposal Plans
The following step-by-step procedures ensure the safe handling and disposal of 1-
Phenylhexan-3-one.

Experimental Workflow: Safe Handling Protocol
Preparation: Before handling, ensure a chemical fume hood is operational and an

emergency eyewash station and safety shower are accessible[2]. Put on all required PPE as

detailed in the table above.

Handling: Conduct all weighing and transferring of 1-Phenylhexan-3-one within the fume

hood[4][8]. Avoid direct contact with skin and eyes[2].

Storage: Store the chemical in a tightly sealed, properly labeled container in a cool, dry, and

well-ventilated area[2][3]. Ensure it is stored away from ignition sources, strong oxidants, and

strong acids[3].

Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with

soap and water[2].

Logical Relationship for Safe Handling
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Caption: Workflow for safe handling of 1-Phenylhexan-3-one.
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Disposal Plan: Step-by-Step Guide
Waste Segregation: Do not mix 1-Phenylhexan-3-one waste with halogenated solvents. It

should be collected in a designated "Non-Halogenated Organic Waste" container[8][9].

Container Management: Use a chemically compatible, leak-proof container for waste

collection. The container must be clearly labeled with "Hazardous Waste" and the full

chemical name[9][10]. Do not overfill the container; leave at least 5% of headspace for

thermal expansion[10].

Storage of Waste: Keep the waste container tightly closed when not in use and store it in a

designated satellite accumulation area within the laboratory, away from drains and

incompatible materials[2][10].

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety office. Adhere to all local, state, and federal regulations for

chemical waste disposal[2]. Never pour 1-Phenylhexan-3-one down the drain[2][8].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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